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Compound of Interest

4-(Hydroxymethyl)oxolane-2,3,4-
Compound Name: of
trio

Cat. No.: B117897

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This document provides essential
safety and logistical information for the proper disposal of 4-(Hydroxymethyl)oxolane-2,3,4-
triol, a compound also known by its synonym, D-Apiose.

Based on available safety data, 4-(Hydroxymethyl)oxolane-2,3,4-triol is not classified as a
hazardous substance. According to safety information for D-Apiose (CAS 639-97-4), no GHS
classification, hazard statements, or precautionary statements have been assigned, indicating
a low hazard potential. This aligns with data for similar, structurally related compounds like
Erythritol, which is not considered a hazardous waste under Federal regulations (40 CFR 261).

However, it is crucial to remember that the final disposal procedure depends on whether the
material has been mixed with or contaminated by other hazardous chemicals.

Chemical Identification

For clarity and accurate record-keeping, the following table summarizes the key identifiers for
4-(Hydroxymethyl)oxolane-2,3,4-triol.
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Identifier Value

Chemical Name 4-(Hydroxymethyl)oxolane-2,3,4-triol
Synonym D-Apiose

CAS Number 639-97-4

Molecular Formula CsH100s

Disposal Protocol

As a non-hazardous substance, uncontaminated 4-(Hydroxymethyl)oxolane-2,3,4-triol can
typically be disposed of as regular laboratory or chemical waste, in accordance with local,
state, and federal regulations. Always consult your institution's specific waste management
protocols.

Step-by-Step Disposal Guidance:

o Assess Contamination: Determine if the 4-(Hydroxymethyl)oxolane-2,3,4-triol waste is
mixed with any hazardous materials (e.g., solvents, heavy metals, toxic reagents).

» Uncontaminated Waste: If the material is pure and uncontaminated, it can generally be
collected in a designated non-hazardous chemical waste container.

» Contaminated Waste: If the material is contaminated with hazardous substances, it must be
treated as hazardous waste. The disposal protocol will be dictated by the nature of the
contaminants. In this case, follow your institution's guidelines for hazardous waste disposal,
which typically involves segregation, specific labeling, and collection by a certified waste
management provider.

e Labeling: Ensure the waste container is clearly and accurately labeled with the chemical
name and a statement indicating it is non-hazardous, unless contaminated.

o Consult Safety Officer: If there is any uncertainty regarding the classification or disposal of
the waste, consult your institution's Environmental Health and Safety (EHS) officer.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 4-
(Hydroxymethyl)oxolane-2,3,4-triol.

(Start: 4-(Hydroxymethyl)oxolane-2,3,4-triol Waste)

Is the waste mixed with or
contaminated by hazardous materials?

Dispose as Non-Hazardous Dispose as Hazardous Waste
Chemical Waste (follow protocol for contaminants)

Consult Institutional EHS Guidelines
and Waste Management Provider

Click to download full resolution via product page

Disposal decision workflow for 4-(Hydroxymethyl)oxolane-2,3,4-triol.

¢ To cite this document: BenchChem. [Proper Disposal of 4-(Hydroxymethyl)oxolane-2,3,4-triol
(D-Apiose)]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b117897#4-hydroxymethyl-oxolane-2-3-4-triol-proper-
disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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